Cas no 2172481-43-3 (3-(1,2-dimethyl-1H-imidazol-4-yl)butan-2-ol)

• Product Name: 3-(1,2-dimethyl-1H-imidazol-4-yl)butan-2-ol
• CAS No: 2172481-43-3
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 5750543
• PubChem ID: 165787229
• Update Time: 2025-06-08

3-(1,2-dimethyl-1H-imidazol-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1,2-dimethyl-1H-imidazol-4-yl)butan-2-ol
• EN300-1626887
• 2172481-43-3

• Inchi： 1S/C9H16N2O/c1-6(7(2)12)9-5-11(4)8(3)10-9/h5-7,12H,1-4H3
• InChI Key： KDWFQJMBDRRNGL-UHFFFAOYSA-N
• SMILES： OC(C)C(C)C1=CN(C)C(C)=N1

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38Ų

Additional information on 3-(1,2-dimethyl-1H-imidazol-4-yl)butan-2-ol

Introduction to 3-(1,2-dimethyl-1H-imidazol-4-yl)butan-2-ol (CAS No. 2172481-43-3)

3-(1,2-dimethyl-1H-imidazol-4-yl)butan-2-ol, with the CAS number 2172481-43-3, is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-(1,2-dimethyl-1H-imidazol-4-yl)butan-2-ol make it a promising candidate for various pharmacological studies and drug development initiatives.

The chemical structure of 3-(1,2-dimethyl-1H-imidazol-4-yl)butan-2-ol consists of a butan-2-ol moiety linked to a 1,2-dimethylimidazole ring. This combination of functional groups imparts the compound with distinct chemical properties and reactivity profiles. The imidazole ring, in particular, is a common motif in many biologically active molecules due to its ability to form hydrogen bonds and coordinate with metal ions. The presence of the butan-2-ol group adds hydroxyl functionality, which can participate in various chemical reactions and interactions.

Recent research has focused on the potential biological activities of 3-(1,2-dimethyl-1H-imidazol-4-yl)butan-2-ol. Studies have shown that this compound exhibits significant antioxidant properties, which are crucial for protecting cells from oxidative stress and damage. Oxidative stress is implicated in various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Therefore, compounds with strong antioxidant activity are of great interest in the development of therapeutic agents.

In addition to its antioxidant properties, 3-(1,2-dimethyl-1H-imidazol-4-yl)butan-2-ol has been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Research has demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and inhibit the activation of inflammatory pathways. These findings suggest that 3-(1,2-dimethyl-1H-imidazol-4-yl)butan-2-ol may have therapeutic potential in treating inflammatory conditions.

The pharmacokinetic properties of 3-(1,2-dimethyl-1H-imidazol-4-yl)butan-2-ol have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, toxicity studies have shown that 3-(1,2-dimethyl-1H-imidazol-4-yl)butan-2-ol is well-tolerated at therapeutic doses, with no significant adverse effects observed.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(1,2-dimethyl-1H-imidazol-4-y l)butan - 2 - ol strong > in humans . Early results from phase I trials have been promising , indicating that the compound is well - tolerated and shows potential therapeutic benefits . Phase II trials are planned to further investigate its efficacy in specific disease conditions . p > < p >The synthesis of < strong > 3 - ( 1 , 2 - dimethyl - 1 H - imidazol - 4 - yl ) butan - 2 - ol strong > involves several steps , including the formation of the imidazole ring and the introduction of the butan - 2 - ol moiety . Various synthetic routes have been developed , each with its own advantages and limitations . One common approach involves the reaction of an appropriate aldehyde or ketone with an imine or azomethine derivative , followed by reduction to form the final product . The choice of synthetic method depends on factors such as yield , purity , and scalability . p > < p >In conclusion , < strong > 3 - ( 1 , 2 - dimethyl - 1 H - imidazol - 4 - yl ) butan - 2 - ol ( CAS No . 2172481 - 43 - 3 ) strong > represents a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , favorable pharmacokinetic properties , and promising early clinical results make it an exciting candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential , this compound is poised to play a significant role in advancing our understanding and treatment of various diseases . p > article > response >